(Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 2-fluorobenzoate
CAS No.: 622804-93-7
Cat. No.: VC7529367
Molecular Formula: C25H19FO7
Molecular Weight: 450.418
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 622804-93-7 |
|---|---|
| Molecular Formula | C25H19FO7 |
| Molecular Weight | 450.418 |
| IUPAC Name | [(2Z)-3-oxo-2-[(2,3,4-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] 2-fluorobenzoate |
| Standard InChI | InChI=1S/C25H19FO7/c1-29-19-11-8-14(23(30-2)24(19)31-3)12-21-22(27)17-10-9-15(13-20(17)33-21)32-25(28)16-6-4-5-7-18(16)26/h4-13H,1-3H3/b21-12- |
| Standard InChI Key | AJXXNHLINTXMKK-MTJSOVHGSA-N |
| SMILES | COC1=C(C(=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CC=C4F)OC)OC |
Introduction
Synthesis
The synthesis of similar compounds typically involves multi-step reactions, such as condensation reactions, where careful control of reaction conditions (temperature, solvent, and time) is crucial for achieving high yields and purity. For instance, the synthesis of related benzofuran derivatives often involves Knoevenagel condensations or similar methods to form the benzylidene linkage .
Biological Activity and Potential Applications
While specific biological activity data for (Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 2-fluorobenzoate is not available, compounds with similar structures have shown potential in cytotoxicity studies and as inhibitors of biological processes like tubulin polymerization . The presence of a fluorobenzoate group could influence its interaction with biological targets, potentially enhancing its therapeutic profile.
Research Findings and Future Directions
Research into compounds with similar structures highlights their potential in drug discovery and organic synthesis. For instance, trimethoxyphenyl-based analogues have demonstrated cytotoxic activity against certain cancer cell lines . Future studies should focus on synthesizing and characterizing (Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 2-fluorobenzoate to explore its specific biological activities and applications.
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